Cas no 1310825-70-7 (3-(Cyclopentylmethyl)-4-ethyl-1h-pyrazol-5-amine)

• Product Name: 3-(Cyclopentylmethyl)-4-ethyl-1h-pyrazol-5-amine
• CAS No: 1310825-70-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5717183
• PubChem ID: 60780152
• Update Time: 2025-10-21

3-(Cyclopentylmethyl)-4-ethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148892
• 3-(CYCLOPENTYLMETHYL)-4-ETHYL-1H-PYRAZOL-5-AMINE
• 1310825-70-7
• 3-(Cyclopentylmethyl)-4-ethyl-1h-pyrazol-5-amine

• Inchi： 1S/C11H19N3/c1-2-9-10(13-14-11(9)12)7-8-5-3-4-6-8/h8H,2-7H2,1H3,(H3,12,13,14)
• InChI Key： LZTFYEWGPDZDAU-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)CC)CC1CCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(Cyclopentylmethyl)-4-ethyl-1h-pyrazol-5-amine

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine: A Comprehensive Overview

3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine (CAS No. 1310825-70-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as CPEP, has garnered attention due to its unique structural properties and potential for use in drug discovery and chemical synthesis. The molecule consists of a pyrazole ring, a five-membered aromatic heterocycle, substituted with a cyclopentylmethyl group at position 3 and an ethyl group at position 4. This combination of substituents imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CPEP through various routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only enhance the scalability of production but also improve the overall purity and yield of the compound. For instance, researchers have demonstrated the use of Suzuki-Miyaura coupling to construct the pyrazole core, followed by subsequent functionalization to introduce the cyclopentylmethyl and ethyl substituents. Such innovations underscore the importance of CPEP as a key intermediate in modern organic synthesis.

The pharmacological profile of CPEP has been extensively studied, revealing its potential as a lead compound in drug development. Preclinical studies have shown that CPEP exhibits moderate inhibitory activity against several enzyme targets, including histone deacetylases (HDACs) and kinase enzymes. These findings suggest that CPEP could serve as a starting point for designing novel therapeutic agents targeting various diseases, such as cancer and inflammatory disorders. Furthermore, computational modeling techniques have been employed to predict the binding affinities of CPEP to specific protein targets, providing valuable insights into its mechanism of action.

In addition to its pharmacological applications, CPEP has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has made it a subject of interest in sustainable agriculture. Recent studies have explored the use of CPEP as a component in biopesticides and plant growth enhancers, highlighting its potential to contribute to eco-friendly agricultural practices.

The environmental impact of CPEP has also been a focus of recent research. Studies on its biodegradation pathways and ecotoxicological effects indicate that CPEP exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and ensure its safe application in various industries.

Looking ahead, the development of novel derivatives of CPEP is expected to expand its utility across diverse fields. Researchers are actively exploring modifications to the pyrazole ring and substituents to enhance its pharmacokinetic properties and target specificity. For example, efforts are underway to develop prodrugs or delivery systems that improve the bioavailability of CPEP, making it more effective for therapeutic applications.

In conclusion, 3-(Cyclopentylmethyl)-4-ethyl-1H-pyrazol-5-amine (CAS No. 1310825-70-7) stands out as a promising compound with multifaceted applications in organic chemistry, pharmacology, and agrochemistry. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset for future innovations in these fields.